Cas no 33820-53-0 (Isopropalin)

Isopropalin structure
Isopropalin structure
Product Name:Isopropalin
CAS No:33820-53-0
Molecular Formula:C15H23N3O4
Molecular Weight:309.36082
CID:309694
PubChem ID:329823656

Isopropalin Properties

Names and Identifiers

    • Benzenamine,4-(1-methylethyl)-2,6-dinitro-N,N-dipropyl-
    • 2,6-dinitro-4-propan-2-yl-N,N-dipropylaniline
    • Isopropalin
    • Isopropalin Solution
    • 2,6-dinitro-4-(propan-2-yl)-N,N-dipropylaniline
    • 2,6-dinitro-N,N-dipropylcumidine
    • 4-(1-methylethyl)-2,6-dinitro-N,N-dipropylbenzenamine
    • 4-isopropyl-2,6-dinitro-N,N-dipropylaniline
    • Caswell No. 506A
    • Isopropaline
    • N,n-di-n-propyl-4-isopropyl-2,6-dinitroaniline
    • Paarlan
    • EL 179
    • Aniline, 2,6-dinitro-N,N-dipropyl-p-isopropyl-
    • CHEBI:82189
    • Isopropalin, PESTANAL(R), analytical standard
    • Tox21_300422
    • NCGC00259777-01
    • AKOS015892015
    • 4-isopropyl-2,6-dinitro-N,N-dipropyl-aniline
    • EL-179
    • UNII-52GZD1I41N
    • SCHEMBL55296
    • BRN 2762577
    • 33820-53-0
    • J-019332
    • ISOPROPALIN [ISO]
    • Cumidine, 2,6-dinitro-N,N-dipropyl-
    • (4-isopropyl-2,6-dinitrophenyl)dipropylamine
    • HSDB 6687
    • DTXSID8024157
    • Isopropaline [ISO-French]
    • Isopropalin, analytical standard
    • EINECS 251-690-7
    • NCGC00254366-01
    • NCGC00248025-01
    • CAS-33820-53-0
    • NS00003426
    • ISOPROPALIN [MI]
    • NEKOXWSIMFDGMA-UHFFFAOYSA-N
    • DTXCID904157
    • Isopropalin [ANSI:BSI:ISO]
    • Q27155794
    • N-(4-Isopropyl-2,6-dinitrophenyl)-N,N-dipropylamine #
    • Benzenamine, 4-(1-methylethyl)-2,6-dinitro-N,N-dipropyl-
    • CHEMBL1256728
    • Tox21_202228
    • NCGC00248025-02
    • 2,6-Dinitro-N,N-dipropyl-4-isopropylaniline
    • C19063
    • 52GZD1I41N
    • EPA Pesticide Chemical Code 100201
    • ISOPROPALIN [HSDB]
    • Benzenamine, 4(1methylethyl)2,6dinitroN,Ndipropyl (9CI)
    • Benzenamine, 4(1methylethyl)2,6dinitroN,Ndipropyl
    • Isopropaline (ISO-French)
    • Isopropalin (ANSI:BSI:ISO)
    • EL179
    • 4Isopropyl2,6dinitroN,Ndipropylaniline
    • Cumidine, 2,6dinitroN,Ndipropyl
    • 2,6DinitroN,Ndipropylcumidine
    • 4(1Methylethyl)2,6dinitroN,Ndipropylbenzenamine
    • 2,6DinitroN,Ndipropyl4isopropylaniline
    • MDL: MFCD00055306
    • InChIKey: NEKOXWSIMFDGMA-UHFFFAOYSA-N
    • Inchi: InChI=1S/C15H23N3O4/c1-5-7-16(8-6-2)15-13(17(19)20)9-12(11(3)4)10-14(15)18(21)22/h9-11H,5-8H2,1-4H3
    • SMILES: CCCN(CCC)C1=C(C=C(C=C1[N+](=O)[O-])C(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 309.16900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 8
  • Monoisotopic Mass: 309.169
  • Heavy Atom Count: 22
  • Complexity: 348
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 94.9A^2

Experimental Properties

  • LogP: 5.29920
  • PSA: 94.88000
  • Refractive Index: 1.5600 (estimate)
  • Boiling Point: 449.64°C (rough estimate)
  • Flash Point: Fahrenheit: 104 ° f
    Celsius: 40 ° c
  • Solubility: Insuluble (2.2E-4 g/L) (25 ºC),
  • Color/Form: Not determined
  • Solubility: Not determined
  • Density: 1.157±0.06 g/cm3 (20 ºC 760 Torr),

Isopropalin Security Information

  • Symbol: GHS02 GHS09
  • RTECS:BX9286000
  • WGK Germany:3
  • Safety Term:3.2
  • Safety Instruction: 60-61
  • Packing Group:III
  • Risk Phrases:R10
  • Dangerous goods sign: N
  • Hazardous Material transportation number:UN 1993
  • Hazard Statement: H226-H410
  • Warning Statement: P273-P501
  • Storage Condition:2-8°C
  • PackingGroup:III
  • Risk Phrases: 10-50/53
  • Signal Word:Warning
  • HazardClass:3.2

Isopropalin Customs Data

  • HS CODE:2921499011
  • Customs Data:

    China Customs Code:

    2921499011

    Overview:

    2921499011 Isoprotolin.Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%

    Summary:

    2921499011 4-isopropyl-2,6-dinitro-n,n-dipropylaniline.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:30.0%

Isopropalin Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AF57530-10mg
ISOPROPALIN
33820-53-0
10mg
$75.00 2024-04-20
TRC
I822700-250mg
Isopropalin
33820-53-0
250mg
$184.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-489304-1 mg
Isopropalin-D4,
33820-53-0
1mg
¥2,858.00 2023-07-11
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
67193-100MG
Isopropalin
33820-53-0 reference material
100MG
¥1943.49 2022-02-23
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